4-(Ethylamino)cyclohexanol

• CAS No.: 93285-87-1
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 4-(ethylamino)cyclohexan-1-ol
• InChI: InChI=1S/C8H17NO/c1-2-9-7-3-5-8(10)6-4-7/h7-10H,2-6H2,1H3
• InChI Key: UERWSGAGIMZBJK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1CCC(CC1)O

Description

4-(Ethylamino)cyclohexanol is a cyclohexanol derivative featuring an ethylamino (-NHCH₂CH₃) substituent at the 4-position of the cyclohexane ring. This compound combines the hydroxyl group's polarity with the amine's basicity, making it a versatile intermediate in pharmaceutical and organic synthesis.

Comparison with Similar Compounds

4-Aminocyclohexanol

• Structure: Contains a primary amino (-NH₂) group at the 4-position.
• Synthesis : Produced via enzymatic or chemical methods, such as ketoreductase-coupled transaminase systems .

4-(Dimethylamino)cyclohexanol

• Structure: Dimethylamino (-N(CH₃)₂) group at the 4-position.
• Properties: Increased steric hindrance and reduced basicity compared to the ethylamino analogue.

4-(Methylamino)cyclohexanol

• Structure: Methylamino (-NHCH₃) group.
• Toxicity: Limited hazard data; SDS recommends standard amine-handling protocols (e.g., ventilation, protective gear) .

Key Insight: Alkylation of the amino group (e.g., methyl, ethyl, dimethyl) modulates basicity and steric effects, influencing solubility and reactivity in synthetic pathways.

Alkyl Chain Length Variations

4-Propylcyclohexanol

• Structure: Propyl (-CH₂CH₂CH₃) substituent instead of ethylamino.
• Physical Properties: Longer alkyl chains increase hydrophobicity, reducing water solubility. The synthesis of cis-4-propylcyclohexanol via mutant alcohol dehydrogenase demonstrates the role of biocatalysis in stereoselective reductions .

4-Ethylcyclohexanol

• Structure: Ethyl (-CH₂CH₃) group without an amino moiety.
• Applications : Primarily used as a solvent or intermediate in fragrance synthesis. NIST data provide reliable physical properties (e.g., boiling point, density) for industrial standardization .

Key Insight: The presence of an amino group enhances hydrogen bonding and pharmacological relevance compared to simple alkyl-substituted cyclohexanols.

Aromatic and Halogenated Derivatives

2-(4-Chlorobenzyl)cyclohexanol

• Structure : Chlorobenzyl (-CH₂C₆H₄Cl) substituent.
• Synthesis : Optimized routes focus on high-yield coupling reactions, leveraging chlorinated aromatic groups for enhanced stability in agrochemicals or polymers .

trans-4-(Benzylidene-amino)-cyclohexanol

• Structure : Benzylidene (-N=CHC₆H₅) group.
• Applications : Used in Schiff base formation for metal coordination complexes or drug delivery systems. LookChem reports a 99% yield in optimized syntheses .

Ambroxol Derivatives

• Structure: 4-(2-Amino-3,5-dibromobenzylamino)cyclohexanol.
• Pharmacology : Exhibits mucolytic activity by disrupting disulfide bonds in bronchial secretions. Crystal structure studies inform drug design for respiratory therapies .

Key Insight : Aromatic or halogenated substituents improve binding affinity to biological targets but may introduce toxicity concerns.

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituent	Notable Property/Application	Reference
4-(Ethylamino)cyclohexanol	C₈H₁₇NO	143.23 g/mol	-NHCH₂CH₃	Pharmaceutical intermediate
4-Aminocyclohexanol	C₆H₁₃NO	115.17 g/mol	-NH₂	Enzymatic synthesis substrate
4-(Dimethylamino)cyclohexanol	C₈H₁₇NO	143.23 g/mol	-N(CH₃)₂	Low hazard, research use
4-Ethylcyclohexanol	C₈H₁₆O	128.21 g/mol	-CH₂CH₃	Solvent, fragrance component

Table 2: Toxicity and Handling

Compound	Hazard Profile	Precautionary Measures	Reference
4-(Methylamino)cyclohexanol	Irritant (skin/eyes), unknown toxicity	Use PPE, ensure ventilation
4-(Dimethylamino)cyclohexanol	No severe hazards reported	Handle with standard lab protocols